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Compound of Interest

Compound Name: GDC-0879

Cat. No.: B1683923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of GDC-0879, a

potent and selective inhibitor of the B-Raf kinase, particularly the V600E mutant. This

document outlines its solubility in DMSO and cell culture media, methods for solution

preparation, and its mechanism of action within the broader context of the Raf/MEK/ERK

signaling pathway.

Quantitative Solubility Data
GDC-0879 exhibits high solubility in dimethyl sulfoxide (DMSO) and is practically insoluble in

water. For cell-based assays, it is crucial to first prepare a concentrated stock solution in

DMSO, which can then be diluted to the final working concentration in the desired cell culture

medium.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ≥16.7 mg/mL[1] ~50 mM

warming to 37°C and

sonication can aid

dissolution.[1][2]

>10 mM[1][2] >10 mM ---

66 mg/mL[3] 197.38 mM[3]

Use fresh, anhydrous

DMSO to avoid

reduced solubility.[3]

Ethanol
Insoluble/Slightly

Soluble[1][4]
---

Not recommended as

a primary solvent.

Water Insoluble[1] ---

Not suitable for

preparing aqueous

solutions directly.

Cell Culture Media Variable ---

Final working

concentrations are

achieved by diluting a

DMSO stock solution.

The final DMSO

concentration should

be kept low (typically

≤0.2%) to minimize

solvent-induced

cytotoxicity.

Molecular Weight of GDC-0879: 334.37 g/mol [1][5]

Experimental Protocols
Preparation of GDC-0879 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GDC-0879 in DMSO.
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Materials:

GDC-0879 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Calculate the required mass of GDC-0879: To prepare 1 mL of a 10 mM stock solution,

weigh out 3.34 mg of GDC-0879 (Molecular Weight = 334.37 g/mol ).

Dissolution: Add the weighed GDC-0879 to a sterile microcentrifuge tube. Add 1 mL of

anhydrous DMSO.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved.

(Optional) Aiding Dissolution: If the compound does not dissolve completely, warm the tube

at 37°C for 10 minutes and/or place it in an ultrasonic bath for a short period.[1][2]

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. Filtration is generally not recommended for

concentrated DMSO stocks.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C for long-term storage (up to 6 months at -20°C and 1 year at

-80°C).[6]
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This protocol provides a general method for diluting the GDC-0879 DMSO stock solution into a

cell culture medium (e.g., DMEM, RPMI-1640) for use in cell-based assays.

Materials:

10 mM GDC-0879 stock solution in DMSO

Sterile cell culture medium (e.g., DMEM with 10% FBS)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw the Stock Solution: Thaw a vial of the 10 mM GDC-0879 stock solution at room

temperature.

Serial Dilution (Example for a 10 µM final concentration):

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile cell culture medium. This results in a 10 µM intermediate solution.

Further dilute this intermediate solution as needed for your experiment. For example, to

treat cells in a 96-well plate with a final volume of 100 µL per well, you can add a specific

volume of the intermediate solution to the wells containing cells and media to achieve the

desired final concentration.

Final DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the

cell culture medium is non-toxic to the cells. A final DMSO concentration of less than 0.2% is

generally recommended.

Immediate Use: It is best practice to prepare fresh working solutions from the frozen stock

for each experiment. Do not store diluted solutions in cell culture media for extended periods.

Signaling Pathway and Experimental Workflow
GDC-0879 Mechanism of Action in the B-Raf Signaling
Pathway
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GDC-0879 is a selective inhibitor of B-Raf kinase, a key component of the RAS/RAF/MEK/ERK

signaling pathway. This pathway plays a crucial role in regulating cell proliferation,

differentiation, and survival. Mutations in the BRAF gene, such as the V600E mutation, can

lead to constitutive activation of this pathway, driving tumorigenesis. GDC-0879 specifically

targets and inhibits the activity of B-Raf, thereby blocking downstream signaling to MEK and

ERK, which in turn reduces cell proliferation and tumor growth in cells with the B-Raf V600E

mutation.
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Caption: GDC-0879 inhibits the B-Raf/MEK/ERK signaling pathway.

Experimental Workflow for Cell-Based Assays
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The following diagram outlines a typical workflow for evaluating the effect of GDC-0879 on cell

viability or signaling pathways in cultured cells.
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Caption: General workflow for GDC-0879 in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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